Cas no 57585-53-2 ( )

• Product Name: &nbsp
• CAS No: 57585-53-2
• MF: C₁₀H₇NO₅
• MW: 221.166282892227
• CID: 947260
• PubChem ID: 262345
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-5-nitrochromen-2-one
• 5-Nitro-8-methoxy-cumarin
• 8-methoxy-5-nitro-2h-chromen-2-one
• 8-methoxy-5-nitro-coumarin
• 8-Methoxy-5-nitro-cumarin
• AC1L67AO
• AC1Q20WF
• Ambcb5734269
• CTK5A7115
• NSC95802
• Oprea1_276578
• 8-Methoxy-5-nitro-2H-1-benzopyran-2-one
• SR-01000218402
• 57585-53-2
• 5734-26-9
• DTXSID30972847
• SR-01000218402-1
• NSC-95802
•  

• Inchi： 1S/C10H7NO5/c1-15-8-4-3-7(11(13)14)6-2-5-9(12)16-10(6)8/h2-5H,1H3
• InChI Key： KGZAGKJVFSMUBL-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=CC=C(C1=2)OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.03241
• Monoisotopic Mass: 221.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67
• LogP: 2.23300